Cas no 107491-52-1 (Benzenesulfonamide,N-(4-cyanophenyl)-3-(trifluoromethyl)-)
107491-52-1 structure
Product Name:Benzenesulfonamide,N-(4-cyanophenyl)-3-(trifluoromethyl)-
CAS No:107491-52-1
MF:C14H9F3N2O2S
MW:326.293672323227
CID:204998
PubChem ID:184834
Update Time:2025-04-19
Benzenesulfonamide,N-(4-cyanophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,N-(4-cyanophenyl)-3-(trifluoromethyl)-
- N-(4-Cyanophenyl)-3-(trifluoromethyl)benzenesulfonamide
- AC1L4FO8
- AC1Q6VST
- ACMC-20mb10
- AR-1J9131
- CTK4A5466
- AKOS008682978
- Benzenesulfonamide, N-(4-cyanophenyl)-3-(trifluoromethyl)-
- CHEMBL2289613
- 107491-52-1
- DTXSID50148062
-
- Inchi: 1S/C14H9F3N2O2S/c15-14(16,17)11-2-1-3-13(8-11)22(20,21)19-12-6-4-10(9-18)5-7-12/h1-8,19H
- InChI Key: HNOSJIVHYZWJSI-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(F)(F)F)C=1)(NC1C=CC(C#N)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 326.03377
- Monoisotopic Mass: 326.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 78.3Ų
Experimental Properties
- Density: 1.49
- Boiling Point: 451.6°C at 760 mmHg
- Flash Point: 226.9°C
- Refractive Index: 1.586
- PSA: 69.96
- LogP: 4.53168
Benzenesulfonamide,N-(4-cyanophenyl)-3-(trifluoromethyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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